Cas no 2171207-03-5 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid
• CAS No: 2171207-03-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6136807
• PubChem ID: 165550892
• Update Time: 2025-10-28

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenoxy}acetic acid
• EN300-1483660
• 2171207-03-5

• Inchi： 1S/C27H26N2O6/c1-2-24(26(32)28-17-11-13-18(14-12-17)34-16-25(30)31)29-27(33)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t24-/m1/s1
• InChI Key： NWMYJHWMGGZUHG-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(=CC=1)OCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid

Compound 2171207-03-5: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic Acid

The compound with CAS No. 2171207-03-5, known as 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a phenoxyacetic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced peptide-based therapeutics. The Fmoc group's ability to protect the amine during synthesis while remaining stable under mild conditions has made it a cornerstone in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive peptides, which are critical for drug discovery and development. For instance, its use in constructing cyclic peptides has shown promise in targeting specific proteins involved in diseases such as cancer and neurodegenerative disorders.

Moreover, the phenoxyacetic acid moiety in this compound contributes to its hydrophilic properties, enhancing its solubility in aqueous solutions. This feature is particularly advantageous in pharmaceutical applications where drug delivery and bioavailability are paramount. Recent advancements in medicinal chemistry have leveraged this property to design drugs with improved pharmacokinetic profiles.

The stereochemistry at the (R)-configuration of the butanamide group is another critical aspect of this compound's structure. The specific stereochemistry ensures that the molecule can interact with biological targets in a highly selective manner. This has been exploited in asymmetric synthesis techniques, where enantioselective reactions are employed to produce chiral compounds with high optical purity. Such compounds are essential for developing enantiomerically pure drugs, which often exhibit superior therapeutic effects compared to their racemic counterparts.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and protecting group strategies. The integration of these steps requires meticulous control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic asymmetric synthesis have further streamlined the production process, making it more efficient and scalable for industrial applications.

Looking ahead, the potential applications of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid extend beyond peptide synthesis. Its unique structural features make it a valuable tool in various areas of chemical biology, including the study of enzyme mechanisms and the design of new chemical entities for drug discovery. As research continues to uncover new functionalities and applications for this compound, its role in advancing scientific knowledge and therapeutic development will undoubtedly grow.